Cas no 1341114-03-1 (N-(but-3-yn-1-yl)oxolan-3-amine)

• Product Name: N-(but-3-yn-1-yl)oxolan-3-amine
• CAS No: 1341114-03-1
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5737516
• PubChem ID: 64086985
• Update Time: 2025-05-20

N-(but-3-yn-1-yl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• n-(But-3-yn-1-yl)tetrahydrofuran-3-amine
• N-(but-3-yn-1-yl)oxolan-3-amine
• EN300-1290899
• CS-0266266
• 1341114-03-1
• AKOS013404095
• 3-Furanamine, N-3-butyn-1-yltetrahydro-

• Inchi： 1S/C8H13NO/c1-2-3-5-9-8-4-6-10-7-8/h1,8-9H,3-7H2
• InChI Key： HSOUUBFTXKAJSM-UHFFFAOYSA-N
• SMILES： O1CCC(C1)NCCC#C

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 225.4±35.0 °C(Predicted)
• pka: 9.20±0.20(Predicted)

Additional information on N-(but-3-yn-1-yl)oxolan-3-amine

N-(But-3-Yn-1-Yl)Oxolan-3-Amine: A Comprehensive Overview

The compound with CAS No. 1341114-03-1, commonly referred to as N-(but-3-yn-1-yl)oxolan-3-amine, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an oxolane ring (a five-membered cyclic ether) with an amino group attached to the third carbon of the butynyl chain. The oxolane ring provides the molecule with a rigid and planar structure, while the butynyl chain introduces flexibility and reactivity, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of N-(but-3-yne)oxolanamine derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound as a precursor for the synthesis of high-performance polymers and ceramics. The ability of this molecule to undergo various types of polymerization reactions, such as step-growth and chain-growth polymerization, has made it a valuable component in the creation of lightweight and durable materials. These materials are particularly useful in aerospace and automotive industries, where weight reduction and enhanced mechanical properties are critical.

In addition to its role in materials science, N-(butynyl)oxolanamine has also gained attention in the field of drug delivery systems. The molecule's unique structure allows for the incorporation of functional groups that can target specific receptors or cells, making it an ideal candidate for designing targeted drug delivery systems. Recent research has demonstrated that this compound can be used as a carrier for anticancer drugs, enhancing their efficacy while reducing side effects. This application has significant implications for personalized medicine and the development of next-generation therapeutics.

The synthesis of N-(butynyl)oxolanamine involves a series of well-defined chemical reactions that ensure high purity and structural integrity. One common approach is the nucleophilic substitution reaction between an oxolane derivative and a butynyl amine precursor. This reaction is typically carried out under mild conditions to avoid side reactions and ensure optimal yields. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain a high-quality compound suitable for further applications.

Another area where N-(butynyl)oxolanamine has shown promise is in the field of catalysis. The molecule's ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. For example, researchers have used this compound as a chiral ligand in asymmetric catalysis, enabling the synthesis of enantioselective products with high optical purity. This application is particularly valuable in the pharmaceutical industry, where enantiopure compounds are essential for drug development.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-(butynyl)oxolanamine. By employing density functional theory (DFT) calculations, scientists have been able to predict the molecule's behavior under various reaction conditions, facilitating the design of more efficient synthetic routes. These computational studies have also revealed novel reaction pathways that were previously unknown, opening up new avenues for research and development.

In conclusion, N-(butynyl)oxolanamine (CAS No. 1341114-03-1) is a multifaceted compound with applications ranging from materials science to drug delivery systems and catalysis. Its unique structure and reactivity make it an invaluable tool for chemists and material scientists alike. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in advancing technological innovations across various industries.